Cas no 2377609-55-5 (4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester)

• Product Name: 4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester
• CAS No: 2377609-55-5
• MF: C₁₇H₂₁BFNO₃
• MW: 317.16294836998
• CID: 5174968
• Update Time: 2025-07-22

4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester
• 2-(Cyclopropylmethoxy)-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• Inchi： 1S/C17H21BFNO3/c1-16(2)17(3,4)23-18(22-16)13-8-15(21-10-11-5-6-11)12(9-20)7-14(13)19/h7-8,11H,5-6,10H2,1-4H3
• InChI Key： WEBNNPINQOSLMW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(B2OC(C)(C)C(C)(C)O2)C=C1OCC1CC1

Additional information on 4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester

Introduction to 4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic Acid Pinacol Ester (CAS No. 2377609-55-5)

4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by its CAS number 2377609-55-5, is a boronic acid derivative featuring a cyano group, a cyclopropylmethoxy substituent, and a fluorine atom on the aromatic ring. These structural elements contribute to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The boronic acid pinacol ester moiety in this compound is particularly noteworthy, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The pinacol ester form provides enhanced stability under ambient conditions while maintaining reactivity in solution-phase reactions, which is crucial for pharmaceutical applications where high yields and minimal side reactions are desired.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their improved metabolic stability and binding affinity in drug design. The presence of a fluorine atom in the phenyl ring of 4-cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester aligns with this trend, as fluorine substitution can modulate electronic properties and enhance interactions with biological targets. This feature makes the compound particularly relevant for the synthesis of novel therapeutic agents targeting neurological and inflammatory disorders.

The cyano group attached to the aromatic ring introduces additional reactivity, enabling further functionalization through nucleophilic addition or metal-catalyzed transformations. The cyclopropylmethoxy substituent adds another layer of complexity, influencing both the electronic and steric environment of the molecule. Such structural diversity is often exploited in medicinal chemistry to optimize pharmacokinetic profiles and minimize off-target effects.

Recent advancements in computational chemistry have facilitated the rational design of molecules like 4-cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester, allowing researchers to predict its behavior in biological systems with greater accuracy. These studies have highlighted its potential as a building block for small-molecule drugs with enhanced efficacy and selectivity. For instance, computational modeling has suggested that this compound may interact with specific enzymes involved in cancer metabolism, making it a promising candidate for further investigation.

The synthesis of 4-cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester involves multi-step organic transformations, starting from readily available precursors such as 2-fluorobenzonitrile and cyclopropylmethyl bromide. The introduction of the boronic acid functionality is typically achieved through lithiation followed by reaction with triisopropyl borate (TIBAL), while the cyclopropylmethoxy group is incorporated via nucleophilic substitution or metal-mediated coupling reactions. Optimizing these synthetic routes is essential for achieving high yields and purity, which are critical for pharmaceutical applications.

In the context of drug discovery, boronic acid derivatives have shown particular promise due to their ability to form stable complexes with carbohydrates and other biomolecules. The pinacol ester form enhances solubility and stability, facilitating its use in both solid-phase and solution-phase peptide coupling reactions. This property has been leveraged in the development of novel biologics and peptidomimetics, where precise control over molecular architecture is essential for biological activity.

Moreover, the fluorophenyl core of this compound has been explored in materials science applications, particularly in organic electronics and photovoltaics. Fluorinated aromatic compounds often exhibit superior charge transport properties and thermal stability, making them suitable for use in semiconducting materials and light-emitting diodes (LEDs). Research has demonstrated that derivatives of 4-cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester can be incorporated into organic field-effect transistors (OFETs) to improve device performance.

The cyano group also plays a role in modulating electronic properties, influencing charge distribution across the molecule. This feature has been exploited in the design of photoactive compounds where tuning electron affinity is crucial for applications such as photodynamic therapy or organic photovoltaics. By combining these structural elements—cyano, cyclopropylmethoxy, and fluorine—the compound offers a rich palette of interactions that can be tailored for specific applications.

From a regulatory perspective, compounds like 4-cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester must undergo rigorous testing to ensure safety and efficacy before being considered for clinical use. This involves comprehensive characterization through spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm molecular structure and purity. Additionally, pharmacokinetic studies are conducted to assess absorption, distribution, metabolism, excretion (ADME) profiles.

The growing body of research on organoboron compounds underscores their importance as versatile intermediates in synthetic chemistry. The development of new methodologies for their preparation and functionalization continues to drive innovation across multiple disciplines. As computational tools become more sophisticated, researchers are better positioned to design molecules with tailored properties for specific applications.

In conclusion,4-Cyano-3-(cyclopropylmethoxy)-2-fluorophenylboronic acid pinacol ester (CAS No. 2377609-55-5) represents a significant advancement in organoboron chemistry with broad implications for pharmaceuticals and materials science. Its unique structural features—combining a cyano group、a cyclopropylmethoxy substituent、and a fluorine atom on an aromatic ring—make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules。The stability provided by its boronic acid pinacol ester form，coupled with its reactivity，ensures its continued relevance in drug discovery efforts aimed at addressing unmet medical needs。